Cas no 2356467-75-7 (Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate)

• Product Name: Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate
• CAS No: 2356467-75-7
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5655794
• PubChem ID: 165902111
• Update Time: 2025-05-24

Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27732370
• 2356467-75-7
• tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate
• Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate

• Inchi： 1S/C15H23NO3/c1-14(2,3)19-13(17)10-15(4,16)11-7-6-8-12(9-11)18-5/h6-9H,10,16H2,1-5H3
• InChI Key： IXPYRSBMSWTWGH-UHFFFAOYSA-N
• SMILES： O(C(CC(C)(C1C=CC=C(C=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate

Comprehensive Overview of Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate (CAS No. 2356467-75-7)

Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate (CAS No. 2356467-75-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a 3-methoxyphenyl group and a tert-butyl moiety, has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers often explore its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The structural uniqueness of Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate lies in its chiral center at the 3-position, which makes it valuable for asymmetric synthesis. Recent trends in green chemistry have spurred interest in optimizing its synthesis routes to reduce environmental impact. Questions like "How to improve the yield of Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate?" or "What are the latest catalytic methods for its production?" frequently appear in scientific forums, reflecting the compound's relevance in modern organic chemistry.

In the context of drug design, this compound serves as a precursor for neuroprotective agents and GABA analogs, aligning with current healthcare demands for neurodegenerative disease treatments. Its methoxy group enhances lipid solubility, a critical factor in blood-brain barrier permeability—a hot topic in pharmacokinetics research. Analytical techniques such as HPLC and NMR are commonly employed for purity assessment, addressing quality control concerns raised in GMP-compliant synthesis discussions.

The compound's stability under various pH conditions makes it suitable for prodrug development, another trending area in precision medicine. With the rise of AI-assisted molecular modeling, computational studies on Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate have increased, particularly regarding its molecular docking potential with neurological targets. These advancements respond to frequent search queries like "Computational analysis of 3-methoxyphenyl derivatives" or "Role of tert-butyl esters in drug delivery."

From an industrial perspective, scalability challenges of CAS No. 2356467-75-7 synthesis remain a key discussion point. Innovations in continuous flow chemistry and catalyst recycling methods are being explored to address cost-efficiency demands. The compound's compatibility with microwave-assisted reactions also positions it favorably in high-throughput screening workflows, meeting the pharmaceutical industry's need for accelerated R&D cycles.

Environmental considerations have led to studies on the biodegradation pathways of Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate, especially regarding its metabolite profiles in ecological systems. This aligns with growing regulatory emphasis on sustainable chemistry and the 12 Principles of Green Chemistry. Such investigations often intersect with searches for "Eco-friendly synthesis of amino acid derivatives" or "Life cycle assessment of pharmaceutical intermediates."

In material science applications, the compound's aromatic system and ester functionality enable its use in designing functional polymers with tailored thermal properties. Recent patents highlight its incorporation into photoresist materials for semiconductor fabrication, tapping into the booming microelectronics sector. These developments correlate with frequent technical queries about "Novel monomers for advanced polymers" in academic and industrial databases.

Quality standards for CAS No. 2356467-75-7 continue to evolve, with updated ICH guidelines influencing its characterization protocols. The compound's spectroscopic fingerprints (particularly in FT-IR and mass spectrometry) are well-documented, supporting its identification in complex matrices—a crucial aspect for forensic chemistry applications. This technical rigor responds to laboratory professionals' searches for "Reference spectra of tert-butyl esters" or "Impurity profiling methods."

Future research directions for Tert-butyl 3-amino-3-(3-methoxyphenyl)butanoate may focus on its structure-activity relationships in medicinal chemistry and exploration of its metal-chelating properties for catalytic applications. As synthetic biology advances, its potential as a non-natural amino acid precursor in biocatalysis systems presents another promising avenue, mirroring interdisciplinary searches combining "Organocatalysis" with "Amino acid derivatives."